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Compound of Interest

Compound Name: Methyl petroselaidate

Cat. No.: B8004386

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential safety and
logistical information for handling Methyl petroselaidate, including detailed personal protective
equipment (PPE) protocols, operational plans, and disposal guidelines.

Hazard Identification and Classification

Methyl petroselaidate, also known as Methyl trans-6-Octadecenoate, is not classified as a
hazardous substance according to Regulation (EC) No 1272/2008.[1] However, as with all
laboratory chemicals, it should be handled with care, recognizing that it may have unknown
hazards.[1] It is a colorless to almost colorless clear liquid at 20°C.[2]

Physical and Chemical Properties

Property Value

Chemical Formula C19H3602[1]
Molecular Weight 296.50 g/mol [2]
Melting Point 19 °C[2]

Boiling Point 165 °C / 3 mmHg[2]
Flash Point 92 °C[2]

Specific Gravity (20/20) 1.45[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure and ensuring personal safety.
The following table outlines the recommended PPE for handling Methyl petroselaidate.

Protection Type Recommended Equipment  Justification & Notes

Safety glasses or chemical
) safety goggles.[1][3] A face To prevent eye contact from
Eye/Face Protection ) )
shield may be necessary if splashes or aerosols.

there is a splash hazard.[1]

Hand Protection: Protective ) )
o Gloves provide a barrier
gloves (e.g., nitrile).[1][4] Body ) )
) against skin contact and
) ) Protection: Laboratory coat.[1] o
Skin Protection _ contamination. A lab coat
[4] Protective boots may be )
_ _ protects skin and personal
required depending on the ) ) )
o clothing from accidental spills.
situation.[1]

Generally not required under

normal handling conditions

with adequate ventilation. A _ _

) ) ) ) To be used in a well-ventilated
Respiratory Protection vapor respirator may be used if
o . area.[1]
ventilation is inadequate or if
aerosols are generated.[1][3]

[4]

Operational Plan for Safe Handling

A systematic approach to handling Methyl petroselaidate is essential for maintaining a safe
laboratory environment.

1. Preparation:

e Ensure the work area is clean, uncluttered, and in a well-ventilated location, such as a
chemical fume hood.[1][4]

» Verify that a safety shower and eyewash station are readily accessible.[1][4]
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o Confirm that all necessary PPE is available and in good condition.[4]

o Review the experimental protocol and be familiar with the quantities of the substance to be
used.[4]

o Keep away from flames, hot surfaces, and sources of ignition.[1]
o Use spark-proof tools and explosion-proof equipment.[1]

2. Handling:

e Avoid direct contact with skin, eyes, and clothing.[1][3]

o Use appropriate tools and equipment to handle the substance, minimizing the risk of spills.[4]
o Keep containers tightly closed when not in use.[3][4]

o Take measures to prevent the buildup of electrostatic charge.[1]
e Wash hands and face thoroughly after handling.[1]

3. Storage:

» Store in a cool, dry, and well-ventilated place.[3][4]

o Keep containers tightly closed.[3]

» Store under an inert gas as it is air and heat sensitive.[2]
 Recommended storage temperature is frozen (<0°C).[2]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Get medical

advice/attention if you feel unwell.[1]

Skin Contact

Remove/Take off immediately all contaminated
clothing. Rinse skin with water/shower. If skin
irritation or rash occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Rinse mouth. Get medical advice/attention if you

feel unwell.[1]

Spill Management and Disposal Plan

In the event of a spill, prompt and appropriate action is necessary to mitigate any potential

hazards.

Spill Cleanup:

o Ensure adequate ventilation.[3]

o Wear appropriate PPE as outlined above.[3]

» Absorb the spill with a suitable absorbent material (e.g., rag, dry sand, earth, sawdust).[1]

» For large spills, contain the spill by bunding.[1]

o Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]

» Use spark-proof tools during cleanup.[1]

Disposal:
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» Disposal of Methyl petroselaidate and its containers must be in accordance with local,

state, and federal regulations.[1]

It may be possible to burn the substance in a chemical incinerator equipped with an
afterburner and scrubber system.[1]

o Consult your local regional authorities or your institution's Environmental Health and Safety
(EHS) department for specific guidance.[1][5]

Visual Workflow Guides

To further clarify the handling and disposal procedures, the following diagrams illustrate the

recommended workflows.
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Handling Workflow for Methyl Petroselaidate

1. Preparation

Clean & Ventilate Work Area

Verify Safety Equipment (Eyewash, Shower)

Don Appropriate PPE

2. Handling

Handle Chemical in Fume Hood

Avoid Skin/Eye Contact

Keep Container Closed

3. Storage &v:'ost-HandIing

Store in Cool, Dry, Ventilated Area

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling Methyl Petroselaidate.
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Disposal Workflow for Methyl Petroselaidate Waste

Waste Generated

1. Waste Collection

Collect in a Labeled, Compatible Container

Securely Seal Container

2. Temporevlry Storage

Store in Designated Satellite Accumulation Area

3. Final Disposal

Contact EHS or Licensed Waste Contractor

Dispose According to Regulations

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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